Cas no 1548410-93-0 (2-Hydroxy-3-(1-methyl-1h-pyrazol-3-yl)propanoic acid)

• Product Name: 2-Hydroxy-3-(1-methyl-1h-pyrazol-3-yl)propanoic acid
• CAS No: 1548410-93-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5716505
• PubChem ID: 82869207
• Update Time: 2023-10-17

2-Hydroxy-3-(1-methyl-1h-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1548410-93-0
• 2-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1451843
• AKOS021188167
• 2-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoicacid
• 1H-Pyrazole-3-propanoic acid, α-hydroxy-1-methyl-
• 2-Hydroxy-3-(1-methyl-1h-pyrazol-3-yl)propanoic acid

• Inchi： 1S/C7H10N2O3/c1-9-3-2-5(8-9)4-6(10)7(11)12/h2-3,6,10H,4H2,1H3,(H,11,12)
• InChI Key： SSHFDZKCOMJCNN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 378.7±27.0 °C(Predicted)
• pka: 3.54±0.11(Predicted)